Stauprimide

Specification

• Description: Stauprimide is a small molecule that increases the efficiency of mouse and human embryonic stem cell differentiation in conjunction with lineage specification cues (EC50 = 0.3 μM). It specifically inhibits the nuclear localization of NME2, which results in the suppression of c-Myc, a key regulator of pluripotency.; Small molecule that primes embryonic stem cells (ESCs) for differentiation. Interacts with NME2 and inhibits its nuclear translocation. Increases the efficiency of directed differentiation of mouse and human ESCs in vitro.; Stauprimide is a selective inhibitor of protein kinase C. It interacts with the NME2 (PUF) transcription factor to down-regulate c-Myc expression, which leads to differentiation of stem cells.
• CAS No.: 154589-96-5
• Molecular Formula: C35H28N4O5
• Molecular Weight: 584.6 g/mol
• IUPAC Name: N-[(2S,3R,4R,6S)-3-methoxy-2-methyl-16,18-dioxo-29-oxa-1,7,17-triazaoctacyclo[12.12.2.12,6.07,28.08,13.015,19.020,27.021,26]nonacosa-8,10,12,14,19,21,23,25,27-nonaen-4-yl]-N-methylbenzamide
• Standard InChI: InChI=1S/C35H28N4O5/c1-35-31(43-3)23(37(2)34(42)18-11-5-4-6-12-18)17-24(44-35)38-21-15-9-7-13-19(21)25-27-28(33(41)36-32(27)40)26-20-14-8-10-16-22(20)39(35)30(26)29(25)38/h4-16,23-24,31H,17H2,1-3H3,(H,36,40,41)/t23-,24+,31-,35+/m1/s1
• Standard InChI Key: MQCCJEYZKWZQHU-JTPSWESPSA-N
• Isomeric SMILES: C[C@@]12[C@@H]([C@@H](C[C@H](O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)C(=O)NC6=O)N(C)C(=O)C9=CC=CC=C9)OC
• SMILES: CC12C(C(CC(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)C(=O)NC6=O)N(C)C(=O)C9=CC=CC=C9)OC
• Canonical SMILES: CC12C(C(CC(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)C(=O)NC6=O)N(C)C(=O)C9=CC=CC=C9)OC
• Appearance: Solid powder